Cas no 180264-84-0 (Methyl 3-amino-3-(4-chlorophenyl)propanoate)
Methyl 3-amino-3-(4-chlorophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-3-(4-chlorophenyl)propanoate
- EN300-34072
- Enamine_005399
- HMS1409F09
- SB79409
- W15327
- 180264-84-0
- FT-0771744
- CS-0448588
- OWKAREWNOLQNOG-UHFFFAOYSA-N
- SCHEMBL391130
- MFCD03984496
- AKOS000116581
- methyl 3-amino-3-(4-chlorophenyl)propionate
- AKOS017268986
- BCP22846
- methyl3-amino-3-(4-chlorophenyl)propanoate
-
- MDL: MFCD03984496
- Inchi: 1S/C10H12ClNO2/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3
- InChI Key: OWKAREWNOLQNOG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(CC(=O)OC)N
Computed Properties
- Exact Mass: 213.0556563g/mol
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.3Ų
Methyl 3-amino-3-(4-chlorophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-34072-0.05g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 0.05g |
$41.0 | 2023-09-03 | ||
| Enamine | EN300-34072-0.1g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 0.1g |
$61.0 | 2023-09-03 | ||
| Enamine | EN300-34072-0.25g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 0.25g |
$86.0 | 2023-09-03 | ||
| Enamine | EN300-34072-0.5g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 0.5g |
$135.0 | 2023-09-03 | ||
| Enamine | EN300-34072-1.0g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-34072-2.5g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 2.5g |
$288.0 | 2023-09-03 | ||
| Enamine | EN300-34072-5.0g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 5.0g |
$478.0 | 2023-02-13 | ||
| Enamine | EN300-34072-10.0g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 10.0g |
$898.0 | 2023-02-13 | ||
| Enamine | EN300-34072-1g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 1g |
$174.0 | 2023-09-03 | ||
| Enamine | EN300-34072-5g |
methyl 3-amino-3-(4-chlorophenyl)propanoate |
180264-84-0 | 5g |
$478.0 | 2023-09-03 |
Methyl 3-amino-3-(4-chlorophenyl)propanoate Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on Methyl 3-amino-3-(4-chlorophenyl)propanoate
Recent Advances in the Study of Methyl 3-amino-3-(4-chlorophenyl)propanoate (CAS: 180264-84-0) in Chemical Biology and Pharmaceutical Research
The compound Methyl 3-amino-3-(4-chlorophenyl)propanoate (CAS: 180264-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The presence of both an amino group and a chlorophenyl moiety makes it a versatile intermediate for the synthesis of various biologically active compounds, including potential therapeutic agents targeting neurological disorders and inflammatory diseases.
Recent studies have focused on the synthetic pathways and optimization of Methyl 3-amino-3-(4-chlorophenyl)propanoate. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity. These advancements are critical for ensuring the reproducibility and scalability of research involving this compound.
In addition to synthetic improvements, Methyl 3-amino-3-(4-chlorophenyl)propanoate has been investigated for its role as a precursor in the development of novel enzyme inhibitors. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the synthesis of inhibitors targeting the enzyme dipeptidyl peptidase-4 (DPP-4), a key player in glucose metabolism. The study reported that derivatives of this compound exhibited promising inhibitory activity, suggesting potential applications in the treatment of type 2 diabetes.
Another area of interest is the compound's potential in central nervous system (CNS) drug development. Research published in European Journal of Pharmacology explored its derivatives as modulators of neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). The findings indicated that certain derivatives could cross the blood-brain barrier and exhibit anxiolytic effects in animal models, highlighting their potential as leads for new anxiolytic drugs.
Despite these promising developments, challenges remain in the clinical translation of Methyl 3-amino-3-(4-chlorophenyl)propanoate and its derivatives. Issues such as metabolic stability, toxicity profiles, and pharmacokinetic properties need to be thoroughly investigated. Recent preclinical studies have begun addressing these concerns, with some derivatives showing improved metabolic stability in vitro. However, further in vivo studies are required to fully assess their therapeutic potential and safety.
In conclusion, Methyl 3-amino-3-(4-chlorophenyl)propanoate (CAS: 180264-84-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential applications in drug discovery make it a focal point for ongoing studies. Future research should prioritize the optimization of its derivatives for improved pharmacological properties and the exploration of new therapeutic targets. The integration of computational modeling and high-throughput screening techniques may further accelerate the discovery of novel bioactive molecules derived from this compound.
180264-84-0 (Methyl 3-amino-3-(4-chlorophenyl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)